Cas no 131274-17-4 (1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione trifluoroacetate)

• Product Name: 1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione trifluoroacetate
• CAS No: 131274-17-4
• MF: C₁₀H₁₃F₃N₂O₅
• MW: 298.215833425522
• MDL: MFCD27987223
• CID: 1227650
• PubChem ID: 68636016
• Update Time: 2025-06-11

1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-[2-(2-aminoethoxy)ethyl]-,mono(trifluoroacetate)
• 1-[2-(2-Aminoethoxy)ethyl]pyrrole-2,5-dione
• 1-(2-(2-Aminoethoxy)ethyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
• 1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione trifluoroacetate
• 1h-pyrrole-2,5-dione, 1-[2-(2-aminoethoxy)ethyl]-, 2,2,2-trifluoroacetate (1:1)
• MFCD27987223
• PB48654
• 1-[2-(2-aminoethoxy)ethyl]pyrrole-2,5-dione;2,2,2-trifluoroacetic acid
• 1-[2-(2-AMINOETHOXY)ETHYL]PYRROLE-2,5-DIONE; TRIFLUOROACETIC ACID
• A888538
• AMY12341
• DB-126450
• Z1713105436
• 1-[2-(2-Aminoethoxy)ethyl]pyrrole-2,5-dione; 2,2,2-trifluoroacetic acid
• 1-[2-(2-Aminoethoxy)ethyl]pyrrole-2,5-dione 2,2,2-trifluoroacetic acid
• 1-[2-(2-Aminoethoxy)ethyl]pyrrole-2,5-dione Trifluoroacetate
• 1-(2-(2-aminoethoxy)ethyl)-2,5-dihydro-1h-pyrrole-2,5-dione trifluoroacetate
• CS-0052683
• AKOS025289750
• 131274-17-4
• SY099352
• AS-52090
• 1-(2-(2-Aminoethoxy)ethyl)-1H-pyrrole-2,5-dione2,2,2-trifluoroacetate
• SCHEMBL3420976
• P14351
• 1-(2-(2-aminoethoxy)ethyl)-1H-pyrrole-2,5-dione TFa

• MDL： MFCD27987223
• Inchi： 1S/C8H12N2O3.C2HF3O2/c9-3-5-13-6-4-10-7(11)1-2-8(10)12;3-2(4,5)1(6)7/h1-2H,3-6,9H2;(H,6,7)
• InChI Key： UJHVUJSQURGBAO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(CCN)CCN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 298.07765601g/mol
• Monoisotopic Mass: 298.07765601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione trifluoroacetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione trifluoroacetate

Professional Introduction to 1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione trifluoroacetate (CAS No. 131274-17-4)

The compound 1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione trifluoroacetate, identified by its CAS number CAS No. 131274-17-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This trifluoroacetate derivative of a pyrrole-based heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery and molecular imaging.

At the core of this compound's appeal lies its intricate molecular architecture, which combines a pyrrole ring system with a trifluoroacetate moiety and an aminoethoxyethyl side chain. The presence of the trifluoroacetate group enhances the compound's solubility in polar solvents while also influencing its electronic properties, making it a versatile candidate for various biochemical interactions. The aminoethoxyethyl chain introduces hydrophilic characteristics, facilitating its incorporation into biological systems and enhancing its potential as a pharmacophore.

Recent research has highlighted the< strong>1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione trifluoroacetate as a promising scaffold for developing novel therapeutic agents. Studies have demonstrated its ability to interact with specific biological targets, including enzymes and receptors involved in critical cellular pathways. For instance, preliminary investigations suggest that this compound exhibits inhibitory activity against certain kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The pyrrole ring system, known for its stability and reactivity, serves as an ideal platform for further chemical modifications, enabling the design of more targeted and potent derivatives.

The< strong>CAS No. 131274-17-4 compound has also been explored in the context of molecular imaging techniques. Its unique structural properties make it an excellent candidate for developing contrast agents for magnetic resonance imaging (MRI). By incorporating fluorine atoms into the molecular framework, researchers can enhance the compound's sensitivity to magnetic fields, thereby improving image resolution and clarity. This application is particularly relevant in diagnostic medicine, where precise imaging is crucial for accurate disease detection and monitoring.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The combination of hydrophilic and lipophilic regions within its structure allows it to act as a surfactant or emulsifier, facilitating the formation of stable nanostructures such as micelles and liposomes. These nanoformulations are increasingly used in drug delivery systems due to their ability to enhance bioavailability and target specific tissues or cells.

The synthesis of< strong>1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione trifluoroacetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, making it feasible for large-scale production. Techniques such as fluorination reactions and protecting group strategies play a crucial role in constructing the desired molecular framework efficiently.

Ongoing research continues to uncover new applications and derivatives of this compound. By leveraging computational chemistry and high-throughput screening techniques, scientists are identifying novel analogs with enhanced pharmacological properties. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, aiming to translate laboratory findings into clinical applications.

The< strong>CAS No. 131274-17-4 identifier ensures that researchers worldwide can reliably access and reference this compound in their studies. Its inclusion in chemical databases and literature underscores its significance in the scientific community. As new findings emerge, this compound will likely continue to be a focal point for innovation in chemical biology and drug development.

In conclusion, the< strong>1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione trifluoroacetate stands as a testament to the power of interdisciplinary research in advancing healthcare solutions. Its unique structural features and versatile applications make it a valuable asset in both academic research and industrial development. As our understanding of biological systems grows more nuanced, compounds like this will play an increasingly pivotal role in shaping the future of medicine.